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Compound of Interest

Compound Name: 4-Methylhistamine

Cat. No.: B1206604

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the preparation, storage, and
handling of 4-Methylhistamine dihydrochloride stock solutions. 4-Methylhistamine is a potent
and selective agonist for the histamine H4 receptor, making it a critical tool in immunology,
inflammation, and cancer research.[1] Adherence to proper preparation protocols is essential
for ensuring experimental reproducibility and accuracy. This document includes detailed
protocols, solubility data, stability information, and safety precautions.

Introduction

4-Methylhistamine dihydrochloride is a high-affinity agonist for the H4 receptor, with a Ki value
of approximately 7 nM.[2] It exhibits over 100-fold selectivity for the H4 receptor compared to
other histamine receptor subtypes.[2] This selectivity makes it an invaluable pharmacological
tool for investigating the physiological and pathophysiological roles of the H4 receptor. Accurate
preparation of stock solutions is the first critical step in any experiment utilizing this compound.

Physicochemical and Solubility Data

Proper solvent selection is crucial for preparing accurate and stable stock solutions. The
solubility of 4-Methylhistamine dihydrochloride can vary based on the solvent and the specific
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batch of the compound due to hydration. Always refer to the batch-specific molecular weight
provided on the vial or Certificate of Analysis when performing calculations.

Property Value

Molecular Weight 198.09 g/mol (anhydrous)
CAS Number 36376-47-3

Appearance White to pale beige solid
Solubility in Water Up to 50 mM

Solubility in DMSO 20 mg/mL

Solubility in Ethanol 1 mg/mL

Solubility in PBS (pH 7.2) 10 mg/mL

Experimental Protocols
Materials

e 4-Methylhistamine dihydrochloride powder

 Sterile, high-purity solvent (e.g., sterile deionized water, DMSO, or PBS)
o Calibrated analytical balance

« Sterile conical tubes or vials

» Pipettors and sterile tips

o Vortex mixer

¢ (Optional) Sonicator

Protocol for Preparing a 10 mM Aqueous Stock Solution

¢ Determine the Required Mass:
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o Use the following formula to calculate the mass of 4-Methylhistamine dihydrochloride
needed: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol)

o For example, to prepare 10 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 10 mL x
198.09 g/mol = 19.809 mg

Weighing the Compound:
o Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

o Carefully weigh the calculated mass of the 4-Methylhistamine dihydrochloride powder
into the tube.

Dissolution:

o Add approximately 80% of the final desired volume of sterile deionized water to the tube.
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, brief sonication may be used.

Final Volume Adjustment:

o Once the solid is completely dissolved, add sterile deionized water to reach the final
desired volume.

o Vortex the solution again to ensure homogeneity.
Sterilization and Storage:

o For sterile applications, the stock solution can be filter-sterilized through a 0.22 um syringe
filter.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots as recommended in the stability table below.
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Stock Solution Stﬂblllty and Sthage

Storage Temperature Shelf Life Notes

Recommended for long-term
-80°C 6 months

storage.
-20°C 1 month Suitable for short-term storage.

Note: Always store solutions in tightly sealed containers to prevent evaporation and
contamination. The solid form should be desiccated at room temperature.

Safety Precautions

Handle 4-Methylhistamine dihydrochloride in accordance with good laboratory practices. It is
classified as an irritant, causing skin and serious eye irritation. May also cause respiratory
irritation.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields, gloves, and a lab coat.

» Handling: Avoid breathing dust. Use in a well-ventilated area. Wash hands thoroughly after
handling.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Diagrams
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Stock Solution Preparation
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Caption: Experimental workflow for preparing and using 4-Methylhistamine dihydrochloride.
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4-Methylhistamine

H4 Receptor

Activation

Gi/o Protein

Inhibits

Adenylyl Cyclase Activates Induces

MAPK Pathway 1 Intracellular Caz*+

( )

Click to download full resolution via product page

Caption: Simplified signaling pathway of the H4 receptor activated by 4-Methylhistamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]

e 2. 4-Methylhistamine dihydrochloride | Histamine H4 Receptor Agonists: R&D Systems
[rndsystems.com]

 To cite this document: BenchChem. [Application Notes and Protocols for 4-Methylhistamine
Dihydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206604+#preparing-4-methylhistamine-
dihydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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